Cas no 1086386-02-8 (N1-[(Oxan-4-yl)methyl]benzene-1,2-diamine)
N1-[(Oxan-4-yl)methyl]benzene-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- N1-[(oxan-4-yl)methyl]benzene-1,2-diamine
- 2-N-(oxan-4-ylmethyl)benzene-1,2-diamine
- N1-((Tetrahydro-2H-pyran-4-yl)methyl)benzene-1,2-diamine
- N1-[(Oxan-4-yl)methyl]benzene-1,2-diamine
-
- Inchi: 1S/C12H18N2O/c13-11-3-1-2-4-12(11)14-9-10-5-7-15-8-6-10/h1-4,10,14H,5-9,13H2
- InChI Key: RRVJXAYJCSBPHR-UHFFFAOYSA-N
- SMILES: O1CCC(CNC2C=CC=CC=2N)CC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 181
- XLogP3: 1.8
- Topological Polar Surface Area: 47.3
N1-[(Oxan-4-yl)methyl]benzene-1,2-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N305726-100mg |
N1-[(Oxan-4-yl)methyl]benzene-1,2-diamine |
1086386-02-8 | 100mg |
$ 135.00 | 2022-06-02 | ||
| TRC | N305726-500mg |
N1-[(Oxan-4-yl)methyl]benzene-1,2-diamine |
1086386-02-8 | 500mg |
$ 570.00 | 2022-06-02 | ||
| TRC | N305726-1g |
N1-[(Oxan-4-yl)methyl]benzene-1,2-diamine |
1086386-02-8 | 1g |
$ 865.00 | 2022-06-02 | ||
| Life Chemicals | F9995-1001-0.25g |
N1-[(oxan-4-yl)methyl]benzene-1,2-diamine |
1086386-02-8 | 95%+ | 0.25g |
$551.0 | 2023-09-05 | |
| Life Chemicals | F9995-1001-0.5g |
N1-[(oxan-4-yl)methyl]benzene-1,2-diamine |
1086386-02-8 | 95%+ | 0.5g |
$580.0 | 2023-09-05 | |
| Life Chemicals | F9995-1001-1g |
N1-[(oxan-4-yl)methyl]benzene-1,2-diamine |
1086386-02-8 | 95%+ | 1g |
$611.0 | 2023-09-05 | |
| Life Chemicals | F9995-1001-2.5g |
N1-[(oxan-4-yl)methyl]benzene-1,2-diamine |
1086386-02-8 | 95%+ | 2.5g |
$1222.0 | 2023-09-05 | |
| Life Chemicals | F9995-1001-5g |
N1-[(oxan-4-yl)methyl]benzene-1,2-diamine |
1086386-02-8 | 95%+ | 5g |
$1833.0 | 2023-09-05 | |
| Life Chemicals | F9995-1001-10g |
N1-[(oxan-4-yl)methyl]benzene-1,2-diamine |
1086386-02-8 | 95%+ | 10g |
$2566.0 | 2023-09-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1624931-250mg |
N1-((tetrahydro-2H-pyran-4-yl)methyl)benzene-1,2-diamine |
1086386-02-8 | 98% | 250mg |
¥7232.00 | 2024-08-09 |
N1-[(Oxan-4-yl)methyl]benzene-1,2-diamine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on N1-[(Oxan-4-yl)methyl]benzene-1,2-diamine
Recent Advances in the Study of N1-[(Oxan-4-yl)methyl]benzene-1,2-diamine (CAS: 1086386-02-8) in Chemical Biology and Pharmaceutical Research
The compound N1-[(Oxan-4-yl)methyl]benzene-1,2-diamine (CAS: 1086386-02-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the versatility of N1-[(Oxan-4-yl)methyl]benzene-1,2-diamine as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural motif, which combines a benzene-1,2-diamine core with an oxan-4-ylmethyl substituent, offers a promising scaffold for the development of bioactive molecules. Researchers have successfully utilized this compound in the synthesis of various pharmacologically active agents, including kinase inhibitors and antimicrobial agents.
One of the most notable advancements in the study of this compound is its application in the development of targeted cancer therapies. In vitro and in vivo studies have demonstrated that derivatives of N1-[(Oxan-4-yl)methyl]benzene-1,2-diamine exhibit potent inhibitory activity against specific oncogenic kinases. These findings suggest that this compound could serve as a valuable starting point for the design of next-generation anticancer drugs.
In addition to its potential in oncology, recent research has explored the antimicrobial properties of N1-[(Oxan-4-yl)methyl]benzene-1,2-diamine derivatives. Preliminary studies indicate that these compounds exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This has sparked interest in further optimizing the compound's structure to enhance its efficacy and reduce potential toxicity.
The synthesis and characterization of N1-[(Oxan-4-yl)methyl]benzene-1,2-diamine have also been the subject of recent investigations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. Furthermore, computational modeling studies have provided insights into the compound's molecular interactions and potential binding modes with biological targets.
Despite these promising developments, challenges remain in the clinical translation of N1-[(Oxan-4-yl)methyl]benzene-1,2-diamine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique structural features and demonstrated biological activities make it a compelling candidate for continued investigation in drug discovery programs.
In conclusion, N1-[(Oxan-4-yl)methyl]benzene-1,2-diamine (CAS: 1086386-02-8) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications in oncology and antimicrobial therapy, coupled with recent advances in synthetic methodologies, underscore its potential as a valuable tool in drug development. Future research should focus on optimizing its pharmacological properties and exploring its mechanism of action in greater detail.
1086386-02-8 (N1-[(Oxan-4-yl)methyl]benzene-1,2-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)